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Compound of Interest

Compound Name: Dicyclohexylcarbodiimide

Cat. No.: B1669883

Introduction

N,N'-Dicyclohexylcarbodiimide, commonly abbreviated as DCC, is a powerful and widely
utilized reagent in organic chemistry.[1] Primarily recognized for its role as a dehydrating agent,
DCC facilitates a variety of condensation reactions, where the formation of a new bond is
accompanied by the elimination of a water molecule.[1] Since its introduction as a peptide
coupling agent in 1955 by Sheehan and Hess, DCC has become an indispensable tool for the
formation of amide bonds, particularly in peptide synthesis.[2][3] Its utility extends to the
synthesis of esters, anhydrides, and nitriles, as well as in specific oxidation reactions.[4][5][6]
This guide provides an in-depth overview of DCC's properties, mechanisms, primary
applications, and experimental protocols for researchers and professionals in chemical and
pharmaceutical development.

Physicochemical Properties of
Dicyclohexylcarbodiimide

DCC is a waxy, white crystalline solid characterized by a sweet odor.[2][5] A key physical
property is its low melting point, which allows it to be conveniently handled as a liquid after
gentle warming.[2][4] It exhibits high solubility in many common organic solvents but is
insoluble in water.[2][5]
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Property Value
Chemical Formula Ci3H22N2
Molar Mass 206.33 g/mol
Appearance Waxy white solid[2][5]
Melting Point 34-35 °CJ6]
Boiling Point 154-156 °C at 11 mmHg[6]
Highly soluble in dichloromethane (DCM),
Solubility tetrahydrofuran (THF), acetonitrile, and

dimethylformamide (DMF)[2][5]

Water Solubility

Insoluble[2][5]

CAS Number

538-75-0[5]

Core Application: Amide and Peptide Bond

Formation

The primary and most celebrated use of DCC is in the formation of amide bonds, the

cornerstone of peptide synthesis.[3][4] DCC acts by activating the carboxyl group of a

carboxylic acid, rendering it susceptible to nucleophilic attack by an amine.

Mechanism of Action

The reaction proceeds through a highly reactive O-acylisourea intermediate.[7]

» Activation: The carboxylic acid adds across the N=C=N bond of DCC. The oxygen of the

carboxyl group attacks the electrophilic central carbon of the carbodiimide.

» Intermediate Formation: This addition forms the O-acylisourea intermediate, which is an

excellent leaving group.[7]

» Nucleophilic Attack: The amino group of the second reactant (an amine or amino acid)

attacks the carbonyl carbon of the activated intermediate.[3]
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e Bond Formation & Byproduct: This attack results in the formation of the desired amide bond
and the release of N,N'-dicyclohexylurea (DCU), a stable urea derivative.

DCU is nearly insoluble in most common organic solvents, which facilitates its removal from the
reaction mixture by simple filtration.[5][8]

Carboxylic Acid +DCC
(R-COOH)
O-Acylisourea  ~SN__ DCU Byproduct
Intermediate (Dicyclohexylurea)
DCC R-NHZ

Amide Product
(R-CO-NH-R")

Amine
(R'-NH2)

Click to download full resolution via product page
Caption: General mechanism for DCC-mediated amide bond formation.
Application in Peptide Synthesis and Racemization Control

In peptide synthesis, particularly when coupling chiral amino acids, a significant side reaction is
racemization of the activated amino acid.[8] The highly reactive O-acylisourea intermediate can
cyclize to form an oxazolone, which can easily tautomerize, leading to a loss of stereochemical
integrity.

To suppress this side reaction and improve reaction yields, additives such as 1-
hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) are frequently used.[7] These
additives react with the O-acylisourea intermediate to form a less reactive, but still activated,
HOBLt or NHS ester. This new intermediate is less prone to racemization and reacts cleanly with
the incoming amine to form the peptide bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dicyclohexylcarbodiimide-and-its-primary-use-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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